2-Methoxy-3-(piperidin-4-yl)pyridine hydrochloride

• Molecular Formula: C11H17ClN2O
• Molecular Weight: 228.72 g/mol
• IUPAC Name: 2-methoxy-3-piperidin-4-ylpyridine;hydrochloride
• InChI: InChI=1S/C11H16N2O.ClH/c1-14-11-10(3-2-6-13-11)9-4-7-12-8-5-9;/h2-3,6,9,12H,4-5,7-8H2,1H3;1H
• InChI Key: WAHXPJJSGXWDMY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)C2CCNCC2.Cl

Description

2-Methoxy-3-(piperidin-4-yl)pyridine hydrochloride is a heterocyclic compound featuring a pyridine core substituted with a methoxy group at the 2-position and a piperidin-4-yl group at the 3-position, forming a hydrochloride salt. The methoxy group may enhance solubility and influence binding affinity through steric or electronic effects.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-3-(piperidin-4-yl)pyridine hydrochloride typically involves the following steps:

Starting Materials: The synthesis begins with 2-methoxypyridine and 4-piperidone.

Formation of Intermediate: The 4-piperidone is reacted with a suitable reducing agent, such as sodium borohydride, to form 4-piperidinol.

Coupling Reaction: The 4-piperidinol is then coupled with 2-methoxypyridine using a coupling agent like phosphorus oxychloride (POCl3) under reflux conditions.

Hydrochloride Formation: The final product is obtained by treating the coupled product with hydrochloric acid to form the hydrochloride salt.

Industrial Production Methods

In an industrial setting, the production of 2-Methoxy-3-(piperidin-4-yl)pyridine hydrochloride may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of automated systems for reagent addition and temperature control can enhance the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

Oxidation: This compound can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding N-oxides.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride, converting the compound into its reduced forms.

Substitution: Nucleophilic substitution reactions can occur at the methoxy group, where nucleophiles like amines or thiols replace the methoxy group.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Ammonia (NH3), thiols (RSH)

Major Products Formed

Oxidation: N-oxides of 2-Methoxy-3-(piperidin-4-yl)pyridine

Reduction: Reduced forms of the compound, such as 2-methoxy-3-(piperidin-4-yl)pyridine

Substitution: Derivatives with substituted groups replacing the methoxy group

Scientific Research Applications

2-Methoxy-3-(piperidin-4-yl)pyridine hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential interactions with biological targets, including enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of various chemical products.

Mechanism of Action

The mechanism of action of 2-Methoxy-3-(piperidin-4-yl)pyridine hydrochloride involves its interaction with specific molecular targets, such as receptors or enzymes. The piperidinyl group can enhance binding affinity to certain biological targets, while the methoxy group can influence the compound’s pharmacokinetic properties. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Table 1: Structural Comparison of Piperidine-Pyridine Derivatives

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Features	Reference
2-Methoxy-3-(piperidin-4-yl)pyridine HCl	C₁₁H₁₅ClN₂O	234.70 (calc.)	2-methoxy, 3-(piperidin-4-yl)	Target compound; theoretical analysis	N/A
3-(Piperidin-4-yl)pyridine HCl	C₁₀H₁₃ClN₂	196.68	3-(piperidin-4-yl)	High structural similarity (0.87)
2-Methoxy-4-(piperidin-3-yloxy)pyridine 2HCl	C₁₁H₁₆Cl₂N₂O₂	303.17	2-methoxy, 4-(piperidin-3-yloxy)	Dihydrochloride salt; positional isomer
4-(3-Methoxyphenyl)piperidine HCl	C₁₂H₁₈ClNO	227.73	4-(3-methoxyphenyl)	Phenyl vs. pyridine core
2-(Piperidin-4-yl)thieno[2,3-b]pyridine HCl	C₁₂H₁₅ClN₂S	254.78	Thienopyridine fused ring	Enhanced lipophilicity

Key Observations :

• Substituent Position : The target compound’s 3-(piperidin-4-yl) and 2-methoxy groups distinguish it from analogs like 3-(piperidin-4-yl)pyridine HCl, which lacks the methoxy group. Positional isomers (e.g., 2-methoxy-4-(piperidin-3-yloxy)pyridine 2HCl) exhibit altered binding and solubility due to substituent orientation .

Key Observations :

• Solubility : The hydrochloride salt form improves aqueous solubility for many analogs, though exact data for the target compound are unavailable.
• Toxicity : Piperidine derivatives often exhibit delayed toxicity (e.g., 4-(diphenylmethoxy)piperidine HCl), necessitating careful handling . The benzamide analog () shows low acute toxicity, suggesting structural modifications can mitigate risks.

Pharmacological Potential

Piperidine-pyridine hybrids are frequently explored as kinase inhibitors, neurotransmitter receptor modulators, or antimicrobial agents. For example:

• Thienopyridine Derivatives: These compounds demonstrate antitumor and antiviral properties, attributed to their planar heterocyclic systems .
• 4-(3-Methoxyphenyl)piperidine HCl : The methoxyphenyl group may enhance binding to G-protein-coupled receptors (GPCRs), common in antipsychotic drugs .

The target compound’s methoxy group could optimize pharmacokinetics by reducing metabolic degradation compared to non-substituted analogs.

Biological Activity

2-Methoxy-3-(piperidin-4-yl)pyridine hydrochloride is a compound of significant interest in medicinal chemistry due to its unique structural features and potential therapeutic applications. The compound, characterized by a methoxy group and a piperidine moiety attached to a pyridine ring, has been explored for its biological activities, primarily in the context of neurological disorders and cancer treatment. This article provides a comprehensive overview of its biological activity, including synthesis methods, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C₁₁H₁₈ClN₂O
• Molecular Weight : 232.73 g/mol
• Functional Groups : Methoxy (–OCH₃), piperidine (–C₅H₁₁N), pyridine (–C₅H₄N)

Synthesis Methods

The synthesis of 2-Methoxy-3-(piperidin-4-yl)pyridine hydrochloride typically involves:

• Reaction of 2-chloro-3-(piperidin-4-yl)pyridine with methanol.
• Treatment with hydrochloric acid to form the hydrochloride salt.

This synthetic route highlights the compound's versatility as an intermediate in drug development targeting various biological pathways.

Biological Activity Overview

The biological activity of 2-Methoxy-3-(piperidin-4-yl)pyridine hydrochloride has been investigated in several studies, revealing its potential as a modulator of neurotransmitter systems and an anticancer agent.

1. Neurotransmitter Modulation

Research indicates that this compound may interact with neurotransmitter receptors, particularly those involved in the cholinergic system, which is crucial for cognitive function. Its structure allows it to bind effectively to these receptors, potentially enhancing cognitive performance in models of neurodegenerative diseases.

2. Anticancer Properties

Several studies have explored the anticancer potential of this compound:

• In vitro Studies : A study demonstrated that derivatives similar to 2-Methoxy-3-(piperidin-4-yl)pyridine hydrochloride exhibited significant inhibition of cell proliferation in various cancer cell lines, including breast and pancreatic cancer cells .
• Mechanism of Action : The compound's mechanism involves the inhibition of specific kinases that play a role in cell cycle regulation, leading to apoptosis in cancer cells. For instance, it has shown to inhibit cyclin-dependent kinase 2 (CDK2), disrupting the cell cycle and promoting cancer cell death.

Case Studies

• Neuroprotective Effects : In a model simulating Alzheimer's disease, 2-Methoxy-3-(piperidin-4-yl)pyridine hydrochloride demonstrated neuroprotective effects by promoting non-amyloidogenic processing of amyloid precursor protein (APP), potentially reducing amyloid plaque formation .
• Antiproliferative Activity : A comparative study on structurally related compounds found that 2-Methoxy-3-(piperidin-4-yl)pyridine hydrochloride exhibited superior antiproliferative activity against MDA-MB-231 breast cancer cells compared to other derivatives . The IC50 values indicated effective inhibition at low concentrations.

Comparative Analysis with Similar Compounds

The following table summarizes the biological activities of compounds structurally similar to 2-Methoxy-3-(piperidin-4-yl)pyridine hydrochloride:

Compound Name	Structural Features	Biological Activity
2-Methoxy-3-(piperidin-4-yl)pyridine hydrochloride	Methoxy group, piperidine ring	Neurotransmitter modulation; anticancer
3-Chloro-2-(piperidin-4-yl)methoxy-pyridine hydrochloride	Chloro substituent	Varies; less potent than parent compound
3-Methoxy-2-(piperidin-4-yl)methoxy-pyridine dihydrochloride	Two methoxy groups	Potentially enhanced solubility
2-Methoxy-6-(trifluoromethyl)pyridine hydrochloride	Trifluoromethyl group	Altered lipophilicity; reduced activity

Q & A

Basic Research Questions

Q. What safety protocols are essential when handling 2-Methoxy-3-(piperidin-4-yl)pyridine hydrochloride?

• Methodological Answer :

• Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coats, and safety goggles. Use respiratory protection (e.g., NIOSH-approved N95 masks) if dust or aerosols are generated .
• Ventilation : Conduct experiments in a fume hood to prevent inhalation exposure .
• Emergency Measures : For skin contact, wash immediately with soap and water; for eye exposure, rinse with water for ≥15 minutes and seek medical attention .
• Storage : Store in a cool (2–8°C), dry area away from oxidizers and incompatible materials .

Q. What synthetic routes are used to prepare 2-Methoxy-3-(piperidin-4-yl)pyridine hydrochloride?

• Methodological Answer :

• Key Reaction : Piperidine derivatives are often synthesized via nucleophilic substitution or coupling reactions. For example, reacting 4-hydroxypiperidine with 2-methoxy-3-bromopyridine in a polar aprotic solvent (e.g., DMF) under basic conditions (e.g., NaOH) .
• Purification : Recrystallization from ethanol or chromatography (silica gel, eluent: CH₂Cl₂/MeOH) achieves >95% purity .
• Yield Optimization : Control reaction temperature (70–80°C) and stoichiometric ratios (1:1.2 for piperidine:pyridine derivative) to minimize side products .

Q. How is the compound characterized to confirm its identity and purity?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR spectra verify structural integrity (e.g., methoxy proton at δ 3.8–4.0 ppm, piperidine protons at δ 2.5–3.5 ppm) .
• High-Performance Liquid Chromatography (HPLC) : Use C18 columns with UV detection (λ = 254 nm) to assess purity (≥98%) .
• Mass Spectrometry (MS) : ESI-MS confirms molecular ion peaks (e.g., [M+H]⁺ at m/z 253.1 for the free base) .

Advanced Research Questions

Q. How can reaction conditions be optimized to enhance synthetic yield and scalability?

• Methodological Answer :

• Solvent Screening : Test polar aprotic solvents (DMF, DMSO) vs. ethers (THF) to balance reactivity and solubility .
• Catalysis : Use phase-transfer catalysts (e.g., tetrabutylammonium bromide) to accelerate coupling reactions .
• Byproduct Analysis : Monitor reaction progress via TLC or in-situ IR to identify intermediates (e.g., unreacted piperidine) and adjust reaction time/temperature .

Q. What mechanistic insights explain the reactivity of 2-Methoxy-3-(piperidin-4-yl)pyridine hydrochloride in substitution reactions?

• Methodological Answer :

• Nucleophilic Attack : The piperidine nitrogen acts as a nucleophile, displacing leaving groups (e.g., halides) on the pyridine ring. Density Functional Theory (DFT) calculations can model transition states .
• Steric Effects : Methoxy groups at the 2-position may hinder axial attack, favoring equatorial substitution pathways. Computational studies (e.g., molecular docking) validate steric influences .

Q. How should researchers address contradictory toxicity data across studies?

• Methodological Answer :

• Literature Review : Compare GHS classifications from multiple sources (e.g., NITE Japan vs. OSHA) to identify data gaps .
• In Vitro Testing : Conduct MTT assays on human cell lines (e.g., HEK293) to assess acute toxicity (IC₅₀ values) and validate in vivo findings .
• Meta-Analysis : Use statistical tools (e.g., ANOVA) to evaluate variability in LD₅₀ values reported across rodent models .